Cas no 2034589-73-4 (N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034589-73-4
• MF: C₁₃H₁₄N₆O₂S
• MW: 318.354259967804
• CID: 5407916
• PubChem ID: 91624289
• Update Time: 2025-05-20

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide
• N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide
• F6252-5410
• N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]-2-thiophen-3-ylacetamide
• 2034589-73-4
• AKOS025314317

• Inchi： 1S/C13H14N6O2S/c1-9-15-13(21-17-9)11-7-19(18-16-11)4-3-14-12(20)6-10-2-5-22-8-10/h2,5,7-8H,3-4,6H2,1H3,(H,14,20)
• InChI Key： RBKUHKODDMLTQU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCCN1C=C(C2=NC(C)=NO2)N=N1)=O

Computed Properties

• Exact Mass: 318.08989488g/mol
• Monoisotopic Mass: 318.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide (CAS No. 2034589-73-4): An Overview

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide (CAS No. 2034589-73-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles and oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide is characterized by a central 1H-1,2,3-triazole ring linked to a 3-methyl-1,2,4-oxadiazole moiety through an ethylene linker. The thiophene substituent on the acetamide group adds further complexity and contributes to the compound's biological activity. The combination of these functional groups provides a versatile platform for exploring various biological targets and therapeutic applications.

Recent studies have highlighted the potential of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide in the treatment of infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-y l]ethyl}-2-(thiophen - 3 - yl )acetamide has shown promise in anti-inflammatory research. A recent study in the European Journal of Pharmacology reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The anticancer potential of N-{2-[4-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) - 1 H - 1 , 2 , 3 - triazol - 1 - yl ] ethyl } - 2 - ( thiophen - 3 - yl ) acetamide has also been explored. Research published in Cancer Letters indicated that this compound induces apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells but not in normal cells makes it an attractive lead compound for further development.

The synthesis of N-{2-[4-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) - 1 H - 1 , 2 , 3 - triazol - 1 - yl ] ethyl } - 2 - ( thiophen - 3 - yl ) acetamide involves a multi-step process that includes the formation of the triazole ring via click chemistry and subsequent functionalization steps to introduce the oxadiazole and thiophene moieties. The modular nature of this synthetic route allows for easy modification and optimization to enhance specific biological activities.

In conclusion, N-{2-[4-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) - 1 H - 1 , 2 , 3 - triazol - 1-y l] ethy l} - 2 -( thiophen e – yl ) acetamide (CAS No. 2034589–73–4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.